Cas no 1249035-17-3 (1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1249035-17-3
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 5071164
• PubChem ID: 62056614
• Update Time: 2025-11-01

1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid
• 1-(3-fluorophenyl)imidazole-4-carboxylic acid
• CS-0226164
• 1-(3-Fluorophenyl)-1H-imidazole-4-carboxylicacid
• 1249035-17-3
• AKOS011333918
• E82510
• CHEMBL4871405
• KS-8122

• MDL： MFCD16666925
• Inchi： 1S/C10H7FN2O2/c11-7-2-1-3-8(4-7)13-5-9(10(14)15)12-6-13/h1-6H,(H,14,15)
• InChI Key： XWIGWVGSCDNYCZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=NC(C(=O)O)=C1

Computed Properties

• Exact Mass: 206.04915563 g/mol
• Monoisotopic Mass: 206.04915563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1
• Molecular Weight: 206.17

1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid (CAS No. 1249035-17-3)

1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid (CAS No. 1249035-17-3) is a fluorinated imidazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its imidazole core and 3-fluorophenyl substitution, has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The carboxylic acid functional group in 1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Recent studies highlight its utility in developing small-molecule inhibitors, a hot topic in precision medicine. With the growing demand for fluorinated compounds in medicinal chemistry—driven by their improved metabolic stability and bioavailability—this compound aligns perfectly with current trends in drug design optimization.

From a synthetic perspective, CAS No. 1249035-17-3 offers advantages in heterocyclic chemistry, where its imidazole ring serves as a scaffold for structure-activity relationship (SAR) studies. The presence of fluorine, a key element in modern pharmaceuticals, further boosts its relevance. Fluorine's ability to modulate lipophilicity and electrostatic interactions has made fluorinated imidazoles a focal point in hit-to-lead optimization pipelines.

Beyond pharmaceuticals, 1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid finds applications in material science, particularly in designing functionalized polymers and coordination complexes. Its ability to act as a ligand for metal ions opens doors for catalytic applications, a trending area in green chemistry. Researchers are also investigating its potential in bioimaging probes, leveraging the fluorescence properties of fluorinated aromatic systems.

Quality control and analytical characterization of CAS No. 1249035-17-3 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. As regulatory standards tighten, proper documentation of batch-to-batch consistency has become a priority for suppliers and end-users alike.

In summary, 1-(3-Fluorophenyl)-1H-imidazole-4-carboxylic acid represents a multifaceted compound bridging drug discovery and advanced materials. Its alignment with fluorine chemistry trends and imidazole-based therapeutics ensures continued relevance in scientific innovation. For researchers seeking high-purity intermediates or exploring structure-based drug design, this compound offers a compelling starting point.